Cas no 1610420-28-4 (3-(4-Chlorophenyl)-4,5-dihydro-N''-(1-iminoethyl)-4-phenyl-N-[[4-(trifluoromethyl)phenyl]sulfonyl]-1H-pyrazole-1-carboximidamide)

• Product Name: 3-(4-Chlorophenyl)-4,5-dihydro-N''-(1-iminoethyl)-4-phenyl-N-[[4-(trifluoromethyl)phenyl]sulfonyl]-1H-pyrazole-1-carboximidamide
• CAS No: 1610420-28-4
• MF: C₂₅H₂₁ClF₃N₅O₂S
• MW: 548
• CID: 5051977
• PubChem ID: 162640997
• Update Time: 2026-02-28

3-(4-Chlorophenyl)-4,5-dihydro-N''-(1-iminoethyl)-4-phenyl-N-[[4-(trifluoromethyl)phenyl]sulfonyl]-1H-pyrazole-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenyl)-4,5-dihydro-N''-(1-iminoethyl)-4-phenyl-N-[[4-(trifluoromethyl)phenyl]sulfonyl]-1H-pyrazole-1-carboximidamide
• 1H-Pyrazole-1-carboximidamide, 3-(4-chlorophenyl)-4,5-dihydro-N'-(1-iminoethyl)-4-phenyl-N-[[4-(trifluoromethyl)phenyl]sulfonyl]-
• (Rac)-MRI-1867
• (Rac)-Zevaquenabant
• MS-30039
• CS-0168751
• 1610420-28-4
• HY-141411

• Inchi： 1S/C25H21ClF3N5O2S/c1-16(30)31-24(33-37(35,36)21-13-9-19(10-14-21)25(27,28)29)34-15-22(17-5-3-2-4-6-17)23(32-34)18-7-11-20(26)12-8-18/h2-14,22H,15H2,1H3,(H2,30,31,33)
• InChI Key： NLXIJZHFEOSWPU-UHFFFAOYSA-N
• SMILES： N1(C(NS(C2=CC=C(C(F)(F)F)C=C2)(=O)=O)=NC(=N)C)CC(C2=CC=CC=C2)C(C2=CC=C(Cl)C=C2)=N1

Computed Properties

• Exact Mass: 547.1056583g/mol
• Monoisotopic Mass: 547.1056583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 989
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 109Ų